![molecular formula C13H9Cl2NO2 B6407552 3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% CAS No. 1261985-10-7](/img/structure/B6407552.png)
3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Amino-5-(3,5-dichlorophenyl)benzoic acid (3-A5-DCPA) is an organic compound that is widely used in scientific research. It is a white solid with a molecular weight of 326.09 g/mol and a melting point of 204-205 °C. It is soluble in methanol, ethanol, and dimethyl sulfoxide, and slightly soluble in water. 3-A5-DCPA has been used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and laboratory experiments.
Scientific Research Applications
3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis and as a substrate for biochemical and physiological studies. It has also been used as a reactant in the synthesis of other compounds, including pharmaceuticals and agrochemicals. Additionally, 3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% has been used in laboratory experiments to study the effects of various compounds on biological systems.
Mechanism of Action
3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% is believed to act as an inhibitor of enzymes involved in the metabolism of various compounds. Specifically, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs, hormones, and other compounds. Additionally, 3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of cytochrome P450 enzymes and acetylcholinesterase. Additionally, it has been shown to have an anti-inflammatory effect, as well as an inhibitory effect on the synthesis of prostaglandin E2. Finally, 3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% has been shown to have an inhibitory effect on the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
The use of 3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to obtain, and it has a low toxicity profile. Additionally, it is relatively stable and has a high solubility in a variety of solvents. However, there are also some limitations to its use in laboratory experiments. For example, it can be difficult to accurately measure its concentration in a solution, and its activity can vary depending on the pH of the solution.
Future Directions
There are a number of potential future directions for the use of 3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% in scientific research. For example, it could be used to study the effects of various compounds on the metabolism of drugs, hormones, and other compounds. Additionally, it could be used to study the effects of various compounds on the growth of bacteria and fungi. Finally, it could be used to study the effects of various compounds on the synthesis of prostaglandin E2 and other biochemical and physiological processes.
Synthesis Methods
3-Amino-5-(3,5-dichlorophenyl)benzoic acid, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-amino-5-chlorobenzoic acid and 3,5-dichlorophenol in the presence of a base, such as sodium hydroxide. The second step involves the reaction of the resulting product with a reducing agent, such as sodium borohydride. The final product is a white solid with a melting point of 204-205 °C.
Properties
IUPAC Name |
3-amino-5-(3,5-dichlorophenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2NO2/c14-10-2-8(3-11(15)6-10)7-1-9(13(17)18)5-12(16)4-7/h1-6H,16H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDLAKGJKXSVWLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)N)C2=CC(=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691271 |
Source
|
Record name | 5-Amino-3',5'-dichloro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60691271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261985-10-7 |
Source
|
Record name | 5-Amino-3',5'-dichloro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60691271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.